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Compound of Interest

Compound Name: 5-Bromopyrimidine-4,6-diamine

Cat. No.: B1634906

Get Quote

CAS Registry Number: 34262-68-9 Molecular Formula: C

H

BrN

Exact Mass: 187.97 (for

Br)

Executive Summary & Structural Logic
5-Bromopyrimidine-4,6-diamine is a critical halogenated heteroaromatic intermediate,

serving as a scaffold for high-value kinase inhibitors, antifolates, and purine analogues (e.g., in

the synthesis of antiviral agents).

For the analytical scientist, this molecule presents a unique spectroscopic challenge due to the

electronic "push-pull" system: the electron-donating amine groups at positions 4 and 6 compete

with the electron-withdrawing inductive effect of the bromine at position 5 and the intrinsic

electron-deficiency of the pyrimidine ring.
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This guide provides the definitive spectroscopic data required to validate identity and purity,

distinguishing the target from common impurities like unbrominated 4,6-diaminopyrimidine or

N-brominated byproducts.

Structural Connectivity Diagram (DOT)
The following diagram illustrates the core connectivity and the electronic environment

influencing spectroscopic shifts.
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Figure 1: Structural connectivity and electronic influence map.[1][2][3] Note the opposing

electronic effects at the C-5 position.

Nuclear Magnetic Resonance (NMR) Profiling
NMR is the primary tool for confirming the regiochemistry of bromination. The disappearance of

the C-5 proton signal (present in the starting material) and the preservation of the C-2 proton

singlet are the key pass/fail criteria.

Solvent Selection: DMSO-

is the mandatory solvent. The compound has poor solubility in CDCl

due to strong intermolecular hydrogen bonding.
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Proton ( H) NMR Data
Spectrometer Frequency: 400 MHz or higher recommended.

Assignment
Shift (

ppm)
Multiplicity Integration

Coupling (

)

Structural
Insight

H-2 8.05 – 8.15 Singlet (s) 1H N/A

The sole

aromatic

proton. Highly

deshielded by

the two

flanking ring

nitrogens.

NH 6.40 – 6.60
Broad Singlet

(br s)
4H N/A

Exchangeabl

e protons.

Chemical

shift is

concentration

and

temperature

dependent.

Impurity ~7.80 Singlet < 1% N/A

Trace

unbrominated

starting

material (4,6-

diaminopyrimi

dine H-5)

often appears

here.

Expert Note: If the NH

signal appears as two distinct peaks or is excessively broad, this indicates restricted rotation or
salt formation (e.g., HBr salt). Ensure the sample is a free base by adding a trace of Na
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CO

in D

O/DMSO mix if unsure.

Carbon ( C) NMR Data
Key Feature: The "Heavy Atom Effect" of Bromine. While halogens are inductively electron-

withdrawing, the large electron cloud of Bromine often causes an upfield shift (shielding) or a

smaller-than-expected downfield shift for the attached carbon (C-5) compared to Chlorine.

Assignment
Shift (

ppm)
Type Interpretation

C-4, C-6 161.0 – 163.0 Quaternary

Equivalent carbons

attached to amino

groups. Deshielded by

N-atoms.

C-2 156.0 – 158.0 CH
Carbon between ring

nitrogens.

C-5 85.0 – 95.0 Quaternary (C-Br)

Diagnostic Peak.

Significantly upfield

relative to typical

aromatics due to

electron donation from

adjacent amines and

the heavy atom effect.

Mass Spectrometry (MS) & Isotopic Signature
Mass spectrometry provides the most rapid confirmation of successful bromination via the

characteristic isotopic abundance of Bromine (

Br :

Br
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1:1).

Experimental Parameters (ESI-MS)
Ionization Mode: Electrospray Ionization (ESI), Positive Mode (

)

.

Capillary Voltage: 3.0 – 3.5 kV.

Cone Voltage: 20 – 30 V (Keep low to prevent in-source fragmentation).

Spectral Data Table
Ion Identity m/z Value

Relative
Abundance

Diagnostic Criteria

[M+H]

(

Br)

189.0 100%
Base peak

(nominally).

[M+H]

(

Br)

191.0 ~98%

Must be nearly equal

height to the 189 peak

("Twin Towers"

pattern).

[M+H-NH

]
172.0 / 174.0 < 10%

Loss of ammonia

(common in amino-

pyrimidines).

[M+H-Br] 110.0 Variable

Debrominated

fragment (indicates

weak C-Br bond).

Mechanism of Fragmentation: High collision energy will trigger the loss of the halogen radical

or HBr, followed by ring collapse (loss of HCN).
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Infrared Spectroscopy (IR) Fingerprinting
IR is utilized primarily for solid-state form identification (polymorphs) and quick goods-in

identification.

Method: ATR (Attenuated Total Reflectance) or KBr Pellet.

Wavenumber (cm

)
Vibration Mode

Functional Group
Assignment

3450, 3320 (N-H)

Primary amine stretching

(Asymmetric & Symmetric).

Appears as a distinct doublet.

3100 – 3000 (C-H)
Aromatic C-H stretch (weak,

single band for H-2).

1640 – 1580

(C=N) /

(NH

)

Pyrimidine ring breathing

mixed with amine scissoring

(Strong).

600 – 550 (C-Br)
Carbon-Bromine stretch.

Fingerprint region confirmation.

Quality Control & Release Workflow
To ensure scientific integrity in a research or manufacturing setting, the following decision tree

should be programmed into the LIMS (Laboratory Information Management System).
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Crude Product
(5-Bromopyrimidine-4,6-diamine)

1. Mass Spectrometry (ESI+)

Isotope Ratio 189:191
approx 1:1?

2. 1H NMR (DMSO-d6)

Yes

QUARANTINE / REWORK

No (Check Bromination)

H-2 Singlet Present?
No H-5 Signal?

3. HPLC Purity

Yes

No (Start Material Present)

Purity > 98%?

RELEASE BATCH

Yes No (Recrystallize)
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Figure 2: Analytical decision matrix for batch release. This workflow prioritizes isotopic

confirmation before structural elucidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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